A co-assembly system of an aromatic donor and acceptor: charge transfer, electric bistability and photoconductivity†

New Journal of Chemistry Pub Date: 2010-09-20 DOI: 10.1039/C0NJ00536C

Abstract

A co-assembly system organized through the interaction between an aromatic donor and an acceptor was developed, in which the charge transfer (CT) process taking place proved to be a key point for achieving both electric bistability and photoconductivity. This strategy is instructive for constructing “bottom-up” systems and functional devices based on the CT principle from such a co-assembly system of donor and acceptor.

Graphical abstract: A co-assembly system of an aromatic donor and acceptor: charge transfer, electric bistability and photoconductivity
A co-assembly system of an aromatic donor and acceptor: charge transfer, electric bistability and photoconductivity†
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